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Compound of Interest

Compound Name: Disperse Red 153

Cat. No.: B13743713

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) to address common challenges encountered during the dyeing of polyester with
Disperse Red 153.

Frequently Asked Questions (FAQSs)

Q1: What are the primary factors influencing the dyeing efficiency of Disperse Red 153 on
polyester?

Al: The dyeing efficiency of Disperse Red 153 on polyester is primarily influenced by several
key parameters: dyeing temperature, pH of the dyebath, dyeing time, liquor ratio (the ratio of
the weight of the goods to the volume of the dye liquor), the presence and concentration of
dispersing agents and leveling agents, and the post-treatment process of reduction clearing.
For unconventional dyeing methods like supercritical CO2 dyeing, pressure and the presence
of auxiliaries in the commercial dye formulation also play a crucial role.[1][2][3]

Q2: What is the optimal temperature range for dyeing polyester with Disperse Red 1537

A2: Disperse Red 153 is a medium-energy disperse dye, and for effective dyeing of polyester,
high temperatures are required. In conventional agueous high-temperature (HT) dyeing, the
optimal temperature is typically between 125°C and 135°C.[4] This high temperature is
necessary to swell the polyester fibers, allowing the dye molecules to penetrate the fiber
structure.[3][5] In supercritical CO2 dyeing, the color strength (K/S value) has been shown to
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increase with temperature, with experiments conducted at temperatures ranging from 80°C to
140°C.[1][2]

Q3: What is the recommended pH for the dyebath?

A3: For disperse dyeing of polyester, including with Disperse Red 153, the dyebath should be
weakly acidic, with a pH range of 4.5 to 5.5.[3][5] Maintaining this pH is crucial for the stability
of the disperse dye and to prevent hydrolysis of the dye and the polyester fiber, which can
occur at higher pH values, especially at high temperatures.[4] Acetic acid is commonly used to
control the pH.[5]

Q4: What is the role of a dispersing agent in the dyeing process?

A4: Dispersing agents are essential for dyeing with disperse dyes like Disperse Red 153,
which have very low solubility in water. Their primary functions are to break down dye
aggregates into fine particles and to maintain a stable dispersion of these patrticles throughout
the dyeing process.[6] This ensures even distribution of the dye in the bath and on the fiber
surface, preventing the formation of dye spots and leading to a level dyeing.[6]

Q5: Why is reduction clearing necessary after dyeing?

A5: After the dyeing process, some unfixed dye particles remain on the surface of the polyester
fibers. If not removed, these surface dyes can lead to poor wash fastness and crocking
(rubbing) fastness. Reduction clearing is a post-treatment process that uses a reducing agent
(like sodium hydrosulfite) and an alkali (like caustic soda) to strip these unfixed dye particles
from the fiber surface.[7][8] This process is crucial for achieving good color fastness and a
brighter final shade.[8]
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Problem

Possible Causes

Recommended Solutions

Uneven Dyeing (Shade

Variation)

- Poor dispersion of the dye.-
Dyeing temperature rising too
quickly.- Inadequate circulation
of the dye liquor.- Improper
selection or dosage of leveling

agent.

- Ensure the dye is properly
pre-dispersed before adding to
the dyebath.- Control the
heating rate (e.g., 1-
2°C/minute).- Optimize the
dyeing machine's circulation
speed.- Use a suitable high-
temperature leveling agent to

promote even dye uptake.[9]

Poor Color Fastness (Wash,
Rubbing)

- Incomplete removal of
surface dye.- Dye migration

during drying or heat-setting.

- Perform a thorough reduction
clearing after dyeing. A typical
recipe is 2 g/L sodium
hydrosulfite and 2 g/L caustic
soda at 70-80°C for 15-20
minutes.[10]- After reduction
clearing, neutralize with acetic
acid and rinse thoroughly.-
Optimize the temperature and
duration of post-dyeing heat
treatments to minimize thermal

migration of the dye.

Dye Spots or Stains

- Agglomeration of dye
particles.- Presence of
oligomers (low molecular
weight polymers) from the
polyester fiber.- Contamination

in the water or on the fabric.

- Use an effective dispersing
agent and ensure the dye is
well-dispersed.- Clean the
dyeing machine regularly to
remove oligomer deposits.-
Use softened water and
ensure the fabric is properly
scoured and free of impurities

before dyeing.[11]

Inconsistent Shade from Batch
to Batch

- Variations in dyeing
parameters (temperature, time,
pH, liquor ratio).- Inconsistent

quality of dyes or auxiliary

- Strictly control all dyeing
parameters for each batch.-
Use high-quality dyes and
chemicals from a reliable
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chemicals.- Differences in the

polyester substrate.

supplier.- Ensure the polyester
fabric is from the same batch
and has undergone consistent

pre-treatment.

Low Color Yield (Pale Shade)

- Dyeing temperature is too
low.- Dyeing time is too short.-
Incorrect pH of the dyebath.-

Sub-optimal liquor ratio.

- Ensure the dyeing
temperature reaches the
recommended range (125-
135°C for aqueous HT
dyeing).- Increase the dyeing
time at the maximum
temperature.- Check and
adjust the dyebath pH to the
optimal range of 4.5-5.5.-
Lower liquor ratios generally
lead to better dye exhaustion.
[12]

Data Presentation

Table 1: Effect of Dyeing Parameters on the Color Strength (K/S) of Disperse Red 153 in

Supercritical CO2 Dyeing

Source: Adapted from studies on supercritical CO2 dyeing of polyester with Disperse Red 153.

[1](2][13]
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Paramete Condition Condition Condition
a KIS Value 2 KIS Value 3 KIS Value
r

Temperatur
e (°C) at 100 ~12.5 120 ~17.5 140 ~22.5
40 min

Dyeing
Time (min) 20 ~15 40 ~17.5 - -
at 120°C

Pressure
(MPa) at
120°C, 40

min

Dye
Concentrati
on (%) at
120°C, 29
MPa, 40
min

Table 2: Fastness Properties of Disperse Red 153 on Polyester

Source: Compiled from technical data sheets.[14]

Fastness Property Test Method Rating
Light Fastness AATCC 6
Washing Fastness (Staining) AATCC 5
Washing Fastness (Fading) AATCC 5
Perspiration Fastness

(Staining) AATCC >
Perspiration Fastness (Fading) AATCC 5
Ironing Fastness AATCC 5
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Experimental Protocols

1. High-Temperature Aqueous Dyeing of Polyester with Disperse Red 153

» Objective: To dye polyester fabric with Disperse Red 153 using a high-temperature, high-
pressure (HTHP) method.

o Materials and Reagents:
o Polyester fabric
o Disperse Red 153
o Dispersing agent
o Leveling agent
o Acetic acid (to adjust pH)
o Sodium hydrosulfite
o Caustic soda
» Procedure:

o Prepare the dyebath with the required amount of water. Add a dispersing agent (e.g., 1
g/L) and a leveling agent (e.g., 0.5 g/L).

o Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.[5]

o Pre-disperse the calculated amount of Disperse Red 153 in a small amount of warm
water and add it to the dyebath.

o Introduce the polyester fabric into the dyebath at around 60°C.
o Raise the temperature to 130°C at a rate of 1.5°C/minute.

o Hold the temperature at 130°C for 45-60 minutes.
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o Cool the dyebath down to 70°C.

o Perform reduction clearing by adding 2 g/L of caustic soda and 2 g/L of sodium
hydrosulfite to the bath. Run for 15-20 minutes at 70-80°C.[8]

o Rinse the fabric thoroughly, first with hot water and then with cold water.

o Neutralize the fabric with a dilute solution of acetic acid, if necessary.

o Dry the dyed fabric.

. Supercritical CO2 Dyeing of Polyester with Disperse Red 153 (for reference)

Objective: To dye polyester fibers with Disperse Red 153 using supercritical carbon dioxide
as the dyeing medium.

Materials and Reagents:

o Polyester fibers

o Disperse Red 153 (commercial or crude)

o Supercritical CO2 dyeing apparatus

Procedure:

o Place the polyester fibers and the required amount of Disperse Red 153 into the dyeing
vessel.

o Pressurize the vessel with CO2 to the desired pressure (e.g., 17-29 MPa).[2]

o Heat the vessel to the target dyeing temperature (e.g., 80-140°C).[2]

o Maintain the dyeing conditions for the specified duration (e.g., 20-40 minutes).[2]

o After dyeing, depressurize the vessel to sublimate the CO2.

o The dyed fibers are removed. No rinsing or drying is required.
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Caption: High-temperature aqueous dyeing workflow for Disperse Red 153 on polyester.
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Caption: Key factors influencing the dyeing efficiency of Disperse Red 153.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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